Cas no 743442-08-2 (4-(4-methylphenyl)-6-phenylpyridin-2-amine)

• Product name: 4-(4-methylphenyl)-6-phenylpyridin-2-amine
• CAS No: 743442-08-2
• MF: C₁₈H₁₆N₂
• MW: 260.333
• CID: 3106702
• PubChem ID: 2113077

4-(4-methylphenyl)-6-phenylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylphenyl)-6-phenylpyridin-2-amine
• cid_2113077
• TEB44208
• HMS2895J16
• [6-phenyl-4-(p-tolyl)-2-pyridyl]amine
• SMR000591601
• MLS001170823
• SCHEMBL3185376
• AKOS001058170
• EN300-08530
• G36079
• Z56968576
• CHEMBL1380840
• 743442-08-2
• 890-515-4
• 4-(4-methylphenyl)-6-phenyl-2-pyridinamine
• BDBM73927
• 4-(4-methylphenyl)-6-phenyl-pyridin-2-amine

• Inchi： InChI=1S/C18H16N2/c1-13-7-9-14(10-8-13)16-11-17(20-18(19)12-16)15-5-3-2-4-6-15/h2-12H,1H3,(H2,19,20)
• InChI Key： UIAVCXVKCYWZQK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 260.131348519Da
• Monoisotopic Mass: 260.131348519Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų
• XLogP3: 4.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(4-methylphenyl)-6-phenylpyridin-2-amine

4-(4-Methylphenyl)-6-phenylpyridin-2-amine: A Comprehensive Overview

4-(4-Methylphenyl)-6-phenylpyridin-2-amine (CAS No. 743442-08-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmacology. This compound, with its unique structural features and functional groups, exhibits a wide range of applications and has been the subject of extensive research in recent years. In this article, we delve into the properties, synthesis, applications, and latest advancements related to this compound.

The molecular structure of 4-(4-Methylphenyl)-6-phenylpyridin-2-amine consists of a pyridine ring substituted with two phenyl groups and an amine group. The presence of these substituents imparts distinctive electronic and steric properties to the molecule. The pyridine ring serves as a rigid framework, while the phenyl groups contribute to aromaticity and potential for π-π interactions. The amine group at position 2 introduces basicity and can participate in hydrogen bonding, making this compound highly versatile for various chemical reactions.

Recent studies have highlighted the importance of 4-(4-Methylphenyl)-6-phenylpyridin-2-amine in drug design. Its ability to act as a ligand in metalloenzyme inhibition has been explored in several pharmacological studies. For instance, researchers have investigated its potential as an inhibitor of histone deacetylases (HDACs), which are key targets in cancer therapy. The compound's ability to modulate enzyme activity through its unique structure has opened new avenues for drug development.

In addition to its pharmacological applications, 4-(4-Methylphenyl)-6-phenylpyridin-2-amine has found significant use in materials science. Its aromaticity and conjugated system make it an ideal candidate for organic electronics. Recent advancements have demonstrated its application as a building block for constructing π-conjugated polymers, which are widely used in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's role in enhancing the electronic properties of these materials has been extensively documented in scientific literature.

The synthesis of 4-(4-Methylphenyl)-6-phenylpyridin-2-amine involves a multi-step process that typically begins with the preparation of intermediates such as pyridine derivatives. One common approach is the Buchwald-Hartwig amination reaction, which allows for the efficient coupling of aryl halides with amines under palladium catalysis. This method not only ensures high yields but also enables precise control over the substitution pattern on the pyridine ring.

Recent research has focused on optimizing the synthesis of 4-(4-Methylphenyl)-6-phenylpyridin-2-amine by exploring alternative catalysts and reaction conditions. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such advancements underscore the ongoing efforts to enhance the scalability and sustainability of chemical processes involving this compound.

The physical and chemical properties of 4-(4-Methylphenyl)-6-phenylpyridin-2-amines are critical for understanding its behavior in different environments. Its melting point, solubility, and thermal stability have been characterized using advanced analytical techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These properties are essential for determining its suitability in various industrial applications.

In conclusion, 4-(4-Methylphenyl)-6-phenylpyridin-2-amines (CAS No. 743442-08-) is a multifaceted compound with promising applications across diverse fields. From drug discovery to materials science, its unique structural features continue to drive innovative research and development. As scientific advancements unfold, this compound is poised to play an increasingly significant role in shaping future technologies and therapeutic interventions.